![molecular formula C17H21N3O2 B2572051 (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone CAS No. 477886-31-0](/img/structure/B2572051.png)
(4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone
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Description
Scientific Research Applications
Novel Synthesis and Pharmaceutical Implications
- Pharmaceutical Impurities and Synthesis Review : A study reviewed novel synthesis methods for omeprazole and related proton pump inhibitors, emphasizing the development of pharmaceutical impurities during synthesis. This research offers insights into the complexities of synthesizing specific chemical compounds and their potential impurities, which could be relevant for the synthesis and study of (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone in pharmaceutical contexts (Saini et al., 2019).
Cryopreservation and Microorganisms
- Cryopreservation Research : Research on cryoprotective additives (CPAs) used in the preservation of microorganisms highlights the importance of chemical compounds in enhancing the viability of cells during freezing. Although not directly related to this compound, understanding the role of CPAs can inform the development of new applications in biopreservation and microbiology (Hubálek, 2003).
Methanotrophs and Environmental Applications
- Methane Resource Utilization : A study on methanotrophs, bacteria that use methane as a carbon source, outlines potential biotechnological applications, including the production of single-cell protein, biopolymers, and other valuable chemicals. This research provides a framework for using biological systems to address environmental challenges and could inspire investigations into the role of chemical compounds like this compound in similar contexts (Strong et al., 2015).
Advanced Oxidation Processes
- Advanced Oxidation for Organic Pollutants : Exploring advanced oxidation processes for the degradation of acetaminophen, this review may indirectly relate to the potential of this compound in environmental chemistry or pollution treatment. By understanding the pathways, by-products, and biotoxicity associated with these processes, researchers can better assess the utility of various compounds in environmental remediation (Qutob et al., 2022).
Properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-(3,5-dimethyl-1,2-oxazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-13-16(14(2)22-18-13)17(21)20-10-8-19(9-11-20)12-15-6-4-3-5-7-15/h3-7H,8-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIYWCBMVUCXJEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.